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Compound of Interest

Compound Name: Zearalenone-13C18

Cat. No.: B15553295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

analytical methodologies, and biological interactions of Zearalenone-13C18. This isotopically

labeled mycotoxin serves as a critical internal standard for the accurate quantification of

zearalenone, a potent estrogenic metabolite produced by various Fusarium species.

Core Physicochemical Properties
Zearalenone-13C18 is the uniformly carbon-13 labeled form of Zearalenone. While its

chemical behavior is identical to the unlabeled compound, its increased mass is utilized for

precise detection in mass spectrometry-based analytical methods.[1] The fundamental

properties of Zearalenone-13C18 are summarized below, with data for unlabeled Zearalenone

provided for comparative context where specific data for the labeled compound is not available.

Quantitative Data Summary
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Property Zearalenone-13C18 Unlabeled Zearalenone

Molecular Formula [¹³C]₁₈H₂₂O₅[2] C₁₈H₂₂O₅[3][4]

Molecular Weight 336.2 g/mol [2] 318.36 g/mol [3][4]

CAS Number 911392-43-3[2] 17924-92-4[4]

Appearance - White crystalline solid[3][4]

Purity ≥98%[2] ≥98%[5]

Melting Point - 164-165 °C[4]

UV/Vis (λmax in Methanol) - 236, 274, 316 nm[3][5]

Fluorescence (in Ethanol) -
Excitation: 314 nm, Emission:

450 nm[3]

Solubility Profile
Solvent Zearalenone-13C18 Unlabeled Zearalenone

Acetonitrile
Soluble (often supplied in this

solvent)[2]
Progressively soluble[3]

DMSO - ~20 mg/mL[5]

Ethanol - ~20 mg/mL[5]

Dimethylformamide (DMF) - ~20 mg/mL[5]

Water -
~0.002 g/100 mL (Slightly

soluble)[3]

Aqueous Alkali - Soluble[3]

Hexane - Slightly soluble[3]

Experimental Protocols
Zearalenone-13C18 is primarily utilized as an internal standard in analytical chemistry to

correct for matrix effects and variations during sample preparation and analysis, thereby
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enhancing the accuracy of quantification.[6]

Quantification of Zearalenone in Feed Samples using
GC-MS with Isotope Dilution
This protocol describes a common application for Zearalenone-13C18.

I. Sample Preparation and Extraction:

Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene tube.

Add 20 mL of an acetonitrile/water (50:50, v/v) extraction solution.

Shake vigorously for 30 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer 2.0 mL of the supernatant to a new tube.

II. Internal Standard Spiking and Cleanup:

Add a known concentration of Zearalenone-13C18 solution (e.g., 50 ng/mL) to the

supernatant.[7]

Dilute the extract with Phosphate-Buffered Saline (PBS) to reduce the organic solvent

concentration, which is crucial for the next step.

Pass the diluted extract through an immunoaffinity column (IAC) specific for zearalenone and

its derivatives.[7][8] The IAC selectively binds the analytes.

Wash the column with water to remove interfering substances.

Elute the bound zearalenone and Zearalenone-13C18 from the column using methanol.

III. Derivatization and GC-MS Analysis:

Evaporate the eluate to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in a derivatizing agent (e.g., a silylating agent like BSTFA) and heat

to convert the analytes into their more volatile trimethylsilyl (TMS) derivatives.

Inject the derivatized sample into the Gas Chromatography-Mass Spectrometry (GC-MS)

system.

Quantify the native zearalenone by comparing its peak area to the peak area of the

Zearalenone-13C18 internal standard.[7][9]

Workflow for Zearalenone Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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